Influence of a porous MOF support on the catalytic performance of Eu-polyoxometalate based materials: desulfurization of a model diesel†
Catalysis Science & Technology Pub Date: 2015-10-08 DOI: 10.1039/C5CY01110H
Abstract
An aluminum 2-aminoterephthalate based metal–organic framework (MOF) material was applied for the first time to prepare highly efficient heterogeneous catalysts in desulfurization processes. Sandwich-type [Eu(PW11O39)2]11− polyoxometalate (POM) was supported on Al(III) and Cr(III) MIL-type MOFs, NH2-MIL-53(Al) and MIL-101(Cr), and extensive characterization confirmed the incorporation of the POM on the two supports. The catalytic performance of the two composite materials, POM/MIL(Al) and POM/MIL(Cr), was evaluated in the oxidative desulfurization (ODS) of a model fuel containing some of the most common refractory sulfur compounds in diesel. Both composite materials have shown to be active and robust heterogeneous catalysts for the efficient removal of the sulfur-containing compounds from the model diesel, and the influence of the solid support on the catalytic performance of the active species was further assessed. The POM/MIL(Al) revealed notable catalytic performance, since complete desulfurization was obtained after 2 h of reaction. Furthermore, this remarkable heterogeneous catalyst revealed to be stable and recyclable for various catalytic cycles.
![Graphical abstract: Influence of a porous MOF support on the catalytic performance of Eu-polyoxometalate based materials: desulfurization of a model diesel](http://scimg.chem960.com/usr/1/C5CY01110H.jpg)
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Journal Name:Catalysis Science & Technology
Research Products
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CAS no.: 129541-40-8
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CAS no.: 10403-00-6